Cas no 898644-27-4 (N-(3-acetylphenyl)-3-(1H-1,2,4-triazol-1-yl)propanamide)

• Product Name: N-(3-acetylphenyl)-3-(1H-1,2,4-triazol-1-yl)propanamide
• CAS No: 898644-27-4
• MF: C₁₃H₁₄N₄O₂
• MW: 258.275862216949
• CID: 6536118
• Update Time: 2025-08-01

N-(3-acetylphenyl)-3-(1H-1,2,4-triazol-1-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-(3-acetylphenyl)-3-(1H-1,2,4-triazol-1-yl)propanamide
• N-(3-acetylphenyl)-3-(1,2,4-triazol-1-yl)propanamide
• 1H-1,2,4-Triazole-1-propanamide, N-(3-acetylphenyl)-

• Inchi： 1S/C13H14N4O2/c1-10(18)11-3-2-4-12(7-11)16-13(19)5-6-17-9-14-8-15-17/h2-4,7-9H,5-6H2,1H3,(H,16,19)
• InChI Key： DQUPUEWWBMOPQI-UHFFFAOYSA-N
• SMILES： N1(CCC(NC2=CC=CC(C(C)=O)=C2)=O)C=NC=N1

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• pka: 13.62±0.70(Predicted)

Additional information on N-(3-acetylphenyl)-3-(1H-1,2,4-triazol-1-yl)propanamide

Comprehensive Overview of N-(3-acetylphenyl)-3-(1H-1,2,4-triazol-1-yl)propanamide (CAS No. 898644-27-4)

N-(3-acetylphenyl)-3-(1H-1,2,4-triazol-1-yl)propanamide (CAS No. 898644-27-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining an acetylphenyl group with a 1,2,4-triazole moiety, making it a versatile intermediate for various applications. Researchers and industry professionals frequently search for this compound due to its potential in drug discovery and crop protection formulations.

The chemical properties of N-(3-acetylphenyl)-3-(1H-1,2,4-triazol-1-yl)propanamide include a molecular weight of 258.27 g/mol and a purity standard that meets research-grade requirements. Its solubility in organic solvents like dimethyl sulfoxide (DMSO) and methanol makes it suitable for laboratory experiments. The compound's stability under controlled conditions ensures reliable performance in synthetic chemistry applications, particularly in the development of novel bioactive molecules.

In pharmaceutical research, N-(3-acetylphenyl)-3-(1H-1,2,4-triazol-1-yl)propanamide is explored for its potential as a building block in kinase inhibitors and antifungal agents. The 1,2,4-triazole ring is known for its bioactivity, and when combined with the acetylphenyl group, it may enhance binding affinity to biological targets. Recent studies have investigated its role in modulating enzyme activity, which aligns with current trends in personalized medicine and targeted therapies.

Agrochemical applications of CAS No. 898644-27-4 are equally promising. The compound's structural features make it a candidate for developing new fungicides and plant growth regulators. With increasing global demand for sustainable agriculture, researchers are examining its efficacy against resistant fungal strains. This aligns with the growing interest in eco-friendly crop protection solutions, a hot topic in agricultural biotechnology forums.

The synthesis of N-(3-acetylphenyl)-3-(1H-1,2,4-triazol-1-yl)propanamide typically involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. Process optimization studies focus on improving yield and reducing environmental impact, reflecting the chemical industry's shift toward green chemistry principles. Analytical techniques like HPLC and NMR spectroscopy ensure quality control, addressing researchers' need for reliable characterization data.

Market dynamics for CAS No. 898644-27-4 show steady growth, driven by R&D investments in life sciences and specialty chemicals. Suppliers emphasize batch-to-batch consistency and provide detailed technical specifications to meet diverse research requirements. The compound's patent landscape and regulatory status are frequently searched topics, indicating its commercial potential in proprietary formulations.

Safety considerations for handling N-(3-acetylphenyl)-3-(1H-1,2,4-triazol-1-yl)propanamide follow standard laboratory protocols. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) is recommended. This practical information addresses common queries from laboratory technicians and procurement specialists evaluating the compound for their workflows.

Emerging research directions for 898644-27-4 include computational modeling studies to predict its interactions with biological targets. Such approaches leverage artificial intelligence in drug discovery, a cutting-edge area that resonates with modern research trends. Additionally, its potential in material science applications, such as organic semiconductors, represents an expanding field of investigation.

For researchers sourcing N-(3-acetylphenyl)-3-(1H-1,2,4-triazol-1-yl)propanamide, verification of supplier credentials and analytical certificates is crucial. The compound's shelf life and storage conditions (-20°C recommended) are practical considerations that impact experimental planning. These details frequently appear in search queries from quality control professionals and inventory managers.

The future outlook for CAS No. 898644-27-4 remains positive, with anticipated applications in next-generation therapeutics and smart agrochemicals. Its molecular architecture offers opportunities for structural modifications, keeping it relevant in structure-activity relationship (SAR) studies. This forward-looking perspective addresses the information needs of strategic planners in chemical innovation.